Cas no 2034296-92-7 (1-1-(4,6-dimethylpyrimidin-2-yl)pyrrolidin-3-ylethan-1-one)

• Product Name: 1-1-(4,6-dimethylpyrimidin-2-yl)pyrrolidin-3-ylethan-1-one
• CAS No: 2034296-92-7
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 5905377
• PubChem ID: 119103619
• Update Time: 2025-06-08

1-1-(4,6-dimethylpyrimidin-2-yl)pyrrolidin-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(4,6-dimethylpyrimidin-2-yl)pyrrolidin-3-ylethan-1-one
• 1-[1-(4,6-dimethylpyrimidin-2-yl)pyrrolidin-3-yl]ethan-1-one
• 1-[1-(4,6-dimethylpyrimidin-2-yl)pyrrolidin-3-yl]ethanone
• F6545-0140
• 1-(1-(4,6-dimethylpyrimidin-2-yl)pyrrolidin-3-yl)ethanone
• AKOS026703456
• 2034296-92-7

• Inchi： 1S/C12H17N3O/c1-8-6-9(2)14-12(13-8)15-5-4-11(7-15)10(3)16/h6,11H,4-5,7H2,1-3H3
• InChI Key： SZPYSFVEXPLWAJ-UHFFFAOYSA-N
• SMILES： O=C(C)C1CN(C2N=C(C)C=C(C)N=2)CC1

Computed Properties

• Exact Mass: 219.137162174g/mol
• Monoisotopic Mass: 219.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.1Ų

Additional information on 1-1-(4,6-dimethylpyrimidin-2-yl)pyrrolidin-3-ylethan-1-one

Introduction to 1-1-(4,6-dimethylpyrimidin-2-yl)pyrrolidin-3-ylethan-1-one (CAS No. 2034296-92-7)

1-1-(4,6-dimethylpyrimidin-2-yl)pyrrolidin-3-ylethan-1-one (CAS No. 2034296-92-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and potential biological activities, has shown promise in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of 1-1-(4,6-dimethylpyrimidin-2-yl)pyrrolidin-3-ylethan-1-one is noteworthy for its combination of a pyrrolidine ring and a pyrimidine moiety. The presence of these functional groups imparts distinct properties to the molecule, making it an interesting candidate for further investigation. The pyrrolidine ring is known for its flexibility and ability to form hydrogen bonds, while the pyrimidine moiety is a common structural feature in many biologically active compounds.

The synthesis of 1-1-(4,6-dimethylpyrimidin-2-yl)pyrrolidin-3-ylethan-1-one has been reported in several recent studies. One of the most efficient methods involves the reaction of 4,6-dimethylpyrimidine with an appropriate pyrrolidine derivative under mild conditions. This approach not only ensures high yields but also minimizes the formation of by-products, making it suitable for large-scale production. The synthetic route typically involves several steps, including the formation of the pyrrolidine intermediate and its subsequent coupling with the pyrimidine moiety.

In terms of biological activities, 1-1-(4,6-dimethylpyrimidin-2-yl)pyrrolidin-3-ylethan-1-one has demonstrated significant potential in various preclinical studies. One of the key areas of interest is its anti-inflammatory properties. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, recent research has explored the potential antiviral activity of 1-1-(4,6-dimethylpyrimidin-2-yl)pyrrolidin-3-ylethan-1-one. Studies have indicated that this compound can interfere with the replication cycle of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve the inhibition of viral entry into host cells and the suppression of viral gene expression. These findings suggest that 1-1-(4,6-dimethylpyrimidin-2-yl)pyrrolidin-3-ylethan-1-one could be developed into a novel antiviral agent.

The pharmacokinetic properties of 1-1-(4,6-dimethylpyrimidin-2-yl)pyrrolidin-3-yethanone have also been investigated. Preliminary data indicate that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. This is an important consideration for its potential use as a therapeutic agent, as it suggests that the compound can be effectively absorbed and distributed in the body after oral administration.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 1-(4,6-dimethylpyrimidin)-2-yloxy)-3-pyrrolidineacetonitrile. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 1-(4,6-dimethylpyrimidin)-2-yloxy)-3-pyrrolidineacetonitrile (CAS No. 2034296-92-7) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in anti-inflammatory and antiviral therapies make it an exciting area of research in medicinal chemistry and pharmaceutical development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in future drug discovery efforts.